1-(2-(Naphthalen-2-yloxy)ethyl)indoline-2,3-dione

• IUPAC Name: 1-(2-naphthalen-2-yloxyethyl)indole-2,3-dione
• InChI: InChI=1S/C20H15NO3/c22-19-17-7-3-4-8-18(17)21(20(19)23)11-12-24-16-10-9-14-5-1-2-6-15(14)13-16/h1-10,13H,11-12H2
• InChI Key: CLZQVPJGRAERHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCCN3C4=CC=CC=C4C(=O)C3=O
• Molecular Formula: C20H15NO3
• Molecular Weight: 317.3 g/mol

Description

Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine. The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic.

Synthesis Analysis

Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Chemical Reactions Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives.